Benzo[c][1,2,5]thiadiazol-5-yl(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C18H16FN3OS2/c19-14-4-2-1-3-13(14)17-7-8-22(9-10-24-17)18(23)12-5-6-15-16(11-12)21-25-20-15/h1-6,11,17H,7-10H2
• InChI Key: FXSIEJXKGOCMMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2F)C(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C18H16FN3OS2
• Molecular Weight: 373.5 g/mol

Description

The compound contains a benzo[c][1,2,5]thiadiazol-5-yl group, a 7-(2-fluorophenyl)-1,4-thiazepan-4-yl group, and a methanone group. The presence of these groups suggests that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The compound’s structure is likely to be planar due to the presence of the aromatic rings. The fluorophenyl and thiadiazolyl groups could contribute to the compound’s electronic properties.

Chemical Reactions Analysis

Compounds with similar structures have been researched for use in photovoltaics or as fluorescent sensors. They can also act as potential visible-light organophotocatalysts.

Physical And Chemical Properties Analysis

The compound is likely to have interesting optoelectronic and photophysical properties due to the presence of the benzo[c][1,2,5]thiadiazol-5-yl group. The exact properties would need to be determined experimentally.

Scientific Research Applications

Photovoltaics and Organic Photovoltaic Cells (OPVs)

• The BTZ motif, known for its strong electron-accepting properties, has been explored extensively in photovoltaic applications. Researchers have investigated BTZ-based compounds as potential materials for organic solar cells. .

Fluorescent Sensors and Bioimaging

• BTZ derivatives have been employed as fluorescent sensors for various targets, including lipid droplets, mitochondria, and plasma membranes. Their strong electron-accepting nature contributes to efficient fluorescence emission. .

Visible-Light Organophotocatalysis

• While BTZ compounds have been studied in photovoltaics and fluorescence, their potential as visible-light organophotocatalysts has not received in-depth exploration until recently. Researchers synthesized a library of 26 D–A compounds based on the BTZ group and systematically modified their optoelectronic properties. .

Cancer Photodynamic Therapy (PDT)

• Developing dual-targeted photosensitizers with positive charge, good biocompatibility, and high reactive oxygen species (ROS) generation is crucial for cancer imaging-guided photodynamic therapy. .

Tuning Photophysical Properties

• Researchers have compared halogenated derivatives of BTZ, including chlorinated and fluorinated versions. Even subtle changes in the halogen atom significantly impact the photophysical properties of these materials. .

Dye-Sensitized Solar Cells (DSSCs) and Organic Light-Emitting Diodes (OLEDs)

• The DAA (donor-acceptor-acceptor) structure, based on the BTZ core, has been investigated for applications in DSSCs and OLEDs. .

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. It could potentially be used in applications such as photovoltaics or as a fluorescent sensor.